Cas no 681279-61-8 (ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate
• CAS No: 681279-61-8
• MF: C₂₈H₂₈N₂O₃S
• MW: 472.598526000977
• CID: 6519846
• Update Time: 2025-05-24

ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate
• Benzoic acid, 4-[[2-[[1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl]thio]acetyl]amino]-, ethyl ester

• Inchi： 1S/C28H28N2O3S/c1-4-33-28(32)21-11-13-23(14-12-21)29-27(31)18-34-26-17-30(25-8-6-5-7-24(25)26)16-22-15-19(2)9-10-20(22)3/h5-15,17H,4,16,18H2,1-3H3,(H,29,31)
• InChI Key： AUWPOBMAKPCDSJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2C3=C(N(CC4=CC(C)=CC=C4C)C=2)C=CC=C3)=O)C=C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 706.7±60.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate

Ethyl 4-[2-( {1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl )acetamido]benzoate: A Comprehensive Overview

Ethyl 4-[2-( {1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl )acetamido]benzoate, identified by the CAS number 681279-61-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzoate ester group, an acetamide moiety, and an indole derivative substituted with a dimethylphenyl group. The presence of these functional groups makes it a versatile molecule for research and development in the fields of organic chemistry and drug design.

The indole ring system in this compound is particularly noteworthy due to its widespread presence in natural products and its role in numerous pharmacologically active agents. The substitution pattern on the indole ring—specifically the methyl group attached to the nitrogen atom and the sulfanyl (sulfur-containing) group—contributes to the molecule's unique electronic properties and reactivity. Recent studies have highlighted the importance of such substitutions in modulating the bioavailability and pharmacokinetics of indole-based drugs.

One of the most promising applications of Ethyl 4-[2-( {1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl )acetamido]benzoate lies in its potential as a precursor for more complex molecules. Its structure allows for further functionalization at multiple sites, enabling chemists to explore its utility in synthesizing bioactive compounds with enhanced therapeutic profiles. For instance, modifications to the benzoate ester or acetamide groups could lead to derivatives with improved solubility or targeting capabilities.

From a synthetic standpoint, the preparation of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. The synthesis pathway is designed to maximize yield while maintaining the integrity of the sensitive functional groups. Researchers have demonstrated that optimizing reaction conditions—such as temperature, solvent choice, and catalyst selection—can significantly influence the overall efficiency of the synthesis process.

In terms of biological activity, Ethyl 4-[2-( {1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl )acetamido]benzoate has shown potential in preliminary assays targeting specific enzymes and receptors. Its ability to interact with these biological targets suggests that it could serve as a lead compound for developing novel therapeutic agents. However, further studies are required to fully understand its mechanism of action and safety profile.

Recent advancements in computational chemistry have also provided valuable insights into the molecular properties of this compound. Through molecular docking studies and quantum mechanical calculations, researchers have been able to predict how this molecule might bind to various protein targets. These computational tools are proving invaluable in guiding experimental efforts and accelerating drug discovery workflows.

In conclusion, Ethyl 4-[2-( {1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl )acetamido]benzoate (CAS No. 681279-61-8) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial development.